Phenethyl-(1,2,5-trimethyl-piperidin-4-yl)-amine
Description
The closest compounds I found are 2-(1,2,5-Trimethyl-piperidin-4-ylamino)-butan-1-ol and 5-Amino-1-(1,2,5-trimethyl-piperidin-4-yl)-1H-pyrazol-3-ol . Both are used for proteomics research . The molecular formula for the first compound is C12H26N2O with a molecular weight of 214.35 , and for the second compound is C11H20N4O with a molecular weight of 224.30 .
Scientific Research Applications
Derivatization and Detection Techniques
- Electrochemical Detection : A study by Shimada et al. (1983) explored precolumn derivatization of amines for liquid chromatography with electrochemical detection, using Phenethylamine as a model compound, highlighting its utility in enhancing detection sensitivity and specificity Shimada, Tanaka, & Nambara, 1983.
Biogenic Amine Identification
- Mass Spectrometry and Dansyl Derivatives : Creveling, Kondo, & Daly (1968) described the use of dansyl derivatives for the identification of biogenic amines, indicating the method's relevance for studying compounds like Phenethylamine and its derivatives Creveling, Kondo, & Daly, 1968.
Polymer Science
- Degradable Poly(β-amino esters) : Research by Lynn and Langer (2000) on the synthesis, characterization, and self-assembly of poly(β-amino esters) with plasmid DNA for gene delivery illustrates the potential of amines in creating noncytotoxic polymers for biomedical applications Lynn & Langer, 2000.
Organic Synthesis and Functionalization
- C–H Bond Arylation : Jain et al. (2016) developed a palladium-catalyzed enantioselective C–H coupling of amines, demonstrating the broad utility of amines in the selective functionalization of saturated heterocycles, which are crucial in drug discovery and development Jain, Verma, Xia, & Yu, 2016.
Analytical Chemistry
- Chromatography and Mass Spectrometry : Techniques for the analysis and differentiation of primary and secondary aliphatic amines in environmental samples highlight the importance of derivatization methods for sensitive and selective detection Sacher, Lenz, & Brauch, 1997.
properties
IUPAC Name |
1,2,5-trimethyl-N-(2-phenylethyl)piperidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2/c1-13-12-18(3)14(2)11-16(13)17-10-9-15-7-5-4-6-8-15/h4-8,13-14,16-17H,9-12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPRIEJCCTJJFOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(C(CN1C)C)NCCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phenethyl-(1,2,5-trimethyl-piperidin-4-yl)-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(N-butyl-N-methylsulfamoyl)benzamide](/img/structure/B2684648.png)
![(3R,4R)-4-(1,3-Benzodioxol-5-ylmethyl)-3-[[3,4-dimethoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl]oxolan-2-one](/img/structure/B2684652.png)
![4-chloro-N-[6-(4-chlorophenyl)-2-oxo-2H-pyran-3-yl]benzenecarboxamide](/img/structure/B2684657.png)
![N-cyclohexyl-2-((1-(2-hydroxyethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2684660.png)
![2-{[4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chlorophenyl)acetamide](/img/structure/B2684666.png)
![9-(4-fluorophenyl)-3-[(4-fluorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2684668.png)